Cas no 2866335-28-4 (3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride)
3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid;hydrochloride
- 3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride
- EN300-39853189
- 2866335-28-4
-
- Inchi: 1S/C7H6N4O2.ClH/c8-6-5-3(7(12)13)1-9-2-4(5)10-11-6;/h1-2H,(H,12,13)(H3,8,10,11);1H
- InChI Key: XPKQPTNEVDMYPP-UHFFFAOYSA-N
- SMILES: Cl.OC(C1=CN=CC2=C1C(N)=NN2)=O
Computed Properties
- Exact Mass: 214.0257532g/mol
- Monoisotopic Mass: 214.0257532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 105Ų
3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39853189-0.05g |
3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride |
2866335-28-4 | 95% | 0.05g |
$226.0 | 2023-05-24 | |
| Enamine | EN300-39853189-0.1g |
3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride |
2866335-28-4 | 95% | 0.1g |
$337.0 | 2023-05-24 | |
| Enamine | EN300-39853189-0.25g |
3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride |
2866335-28-4 | 95% | 0.25g |
$481.0 | 2023-05-24 | |
| Enamine | EN300-39853189-0.5g |
3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride |
2866335-28-4 | 95% | 0.5g |
$758.0 | 2023-05-24 | |
| Enamine | EN300-39853189-1.0g |
3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride |
2866335-28-4 | 95% | 1g |
$971.0 | 2023-05-24 | |
| Enamine | EN300-39853189-2.5g |
3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride |
2866335-28-4 | 95% | 2.5g |
$1903.0 | 2023-05-24 | |
| Enamine | EN300-39853189-5.0g |
3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride |
2866335-28-4 | 95% | 5g |
$2816.0 | 2023-05-24 | |
| Enamine | EN300-39853189-10.0g |
3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride |
2866335-28-4 | 95% | 10g |
$4176.0 | 2023-05-24 | |
| Aaron | AR0280F6-50mg |
3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride |
2866335-28-4 | 95% | 50mg |
$336.00 | 2025-02-15 | |
| Aaron | AR0280F6-100mg |
3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride |
2866335-28-4 | 95% | 100mg |
$489.00 | 2025-02-15 |
3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride
3-Amino-1H-Pyrazolo[3,4-c]pyridine-4-carboxylic Acid Hydrochloride (CAS No. 2866335-28-4): A Comprehensive Overview
3-Amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride (CAS No. 2866335-28-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride.
Chemical Structure and Properties
3-Amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride is a derivative of the pyrazolopyridine scaffold, which is known for its diverse biological activities. The compound features a pyrazolo[3,4-c]pyridine core with an amino group at the 3-position and a carboxylic acid group at the 4-position. The presence of the hydrochloride salt form enhances its solubility and stability in aqueous solutions. The molecular formula of 3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride is C10H9N5O2HCl, with a molecular weight of approximately 256.67 g/mol.
The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation. Its solubility in water is moderate, making it suitable for various biochemical assays and pharmaceutical formulations.
Synthesis Methods
The synthesis of 3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 1H-pyrazolo[3,4-c]pyridine with an appropriate amino acid derivative followed by deprotection and salt formation. A typical synthetic pathway is outlined below:
- N-Boc protection: The amino group of 1H-pyrazolo[3,4-c]pyridine is protected using tert-butyloxycarbonyl (Boc) to form the Boc-protected intermediate.
- Coupling reaction: The Boc-protected intermediate is then coupled with an activated carboxylic acid derivative (e.g., an acyl chloride or an activated ester) to form the protected amide.
- Deprotection: The Boc protecting group is removed using an acidic deprotection method (e.g., treatment with trifluoroacetic acid) to yield the free amine.
- Salt formation: The free amine is converted to the hydrochloride salt by treatment with hydrogen chloride gas or a concentrated HCl solution.
This synthetic route provides a high yield and purity of the final product, making it suitable for large-scale production and further research applications.
Biological Properties and Applications
3-Amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride has been investigated for its potential biological activities in various preclinical studies. Recent research has focused on its anti-inflammatory, anti-tumor, and neuroprotective properties.
- Anti-inflammatory activity: Studies have shown that 3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
- Anti-tumor activity: In vitro studies have demonstrated that 3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.
- Neuroprotective activity: Research has also explored the neuroprotective effects of 3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride. Preclinical studies have shown that it can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.
Clinical Trials and Future Directions
The promising preclinical results have led to increased interest in advancing 3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride into clinical trials. Several phase I trials are currently underway to evaluate its safety and pharmacokinetic properties in healthy volunteers. Preliminary data suggest that the compound is well-tolerated at therapeutic doses with no significant adverse effects.
In addition to its potential therapeutic applications, ongoing research is exploring the use of 3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride as a tool compound in drug discovery efforts. Its unique structural features make it an attractive scaffold for further modification to enhance its potency and selectivity for specific targets.
Safety Considerations
Safety is a critical aspect in the development of any new chemical entity. Preclinical toxicology studies have shown that 3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety in humans.
In conclusion, 3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride (CAS No. 2866335-28-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data become available from clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used to treat various diseases.
2866335-28-4 (3-amino-1H-pyrazolo[3,4-c]pyridine-4-carboxylic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)